Cas no 854429-70-2 ([(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide)

• Product Name: [(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide
• CAS No: 854429-70-2
• CID: 4660554
• Update Time: 2025-06-09

[(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• [(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide

Additional information on [(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide

Introduction to [(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide (CAS No. 854429-70-2)

[(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide (CAS No. 854429-70-2) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-oxotetrahydrofuran-3-ylthiomethyl)formamidine hydrobromide, has garnered attention due to its potential therapeutic applications and unique structural properties. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of [(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide is characterized by a tetrahydrofuran ring with a ketone group at the 2-position and a thioether linkage to a formamidine moiety. The presence of the hydrobromide salt form ensures solubility and stability, making it suitable for various experimental conditions. The compound's molecular formula is C₆H₁₀N₃O₂S·HBr, with a molecular weight of approximately 250.13 g/mol.

The synthesis of [(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide typically involves several steps. One common approach is the reaction of 3-hydroxytetrahydrofuran-2-one with thiourea to form the corresponding thioether, followed by treatment with formamidine acetate and hydrobromic acid to yield the final product. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production in research settings.

In terms of biological activity, [(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, particularly those related to carbohydrate metabolism. For instance, it has been reported to inhibit aldose reductase, an enzyme implicated in diabetic complications such as neuropathy and retinopathy. This inhibition could potentially lead to new therapeutic strategies for managing diabetes and its associated conditions.

Beyond its enzymatic inhibition properties, [(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide has also been investigated for its effects on cell signaling pathways. Research has indicated that it can modulate the activity of certain kinases and phosphatases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. These findings suggest that the compound may have broader applications in cancer therapy and other diseases characterized by aberrant cell signaling.

The pharmacokinetic properties of [(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. However, further investigations are needed to fully understand its behavior in human systems and to optimize its formulation for clinical use.

In addition to its therapeutic potential, [(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide has been explored for its utility as a research tool. Its ability to selectively target specific enzymes and signaling pathways makes it valuable for elucidating the mechanisms underlying various biological processes. For example, it has been used in studies investigating the role of aldose reductase in oxidative stress and inflammation, providing insights that could inform the development of novel therapeutic agents.

The safety profile of [(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide is another important consideration for both research and clinical applications. Toxicological studies have shown that it is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, ongoing safety evaluations are essential to ensure its long-term use is safe and effective.

In conclusion, [(2-oxooxolan-3-yl)sulfanyl]methanimidamide hydrobromide (CAS No. 854429-70-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation into potential therapeutic uses and as a research tool for understanding complex biological processes. As research continues to advance, it is likely that new insights will emerge, further highlighting the significance of this compound in the scientific community.